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Compound of Interest

Compound Name: 4-Ethyl-2,3-dimethyloctane

Cat. No.: B14559399 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 4-Ethyl-2,3-dimethyloctane, a

branched alkane hydrocarbon. Due to the limited availability of published research on this

specific isomer, this document aggregates fundamental chemical data, presents computed

physical properties, and outlines a plausible, general synthetic approach. The guide also

addresses the current understanding of its toxicological profile based on related compounds

and discusses the notable absence of this molecule in biological and drug development

literature. This document serves as a foundational resource for researchers interested in the

properties and potential applications of specific branched alkanes.

Chemical Identity and Structure
4-Ethyl-2,3-dimethyloctane is a saturated hydrocarbon belonging to the alkane family. Its core

structure consists of an eight-carbon (octane) chain with ethyl and methyl substituents.

IUPAC Name: 4-ethyl-2,3-dimethyloctane[1]

CAS Number: 62184-00-3[1][2]

Molecular Formula: C₁₂H₂₆[1]

Canonical SMILES: CCCCC(CC)C(C)C(C)C[1]
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InChI Key: DCBIYDZULXWXTQ-UHFFFAOYSA-N[1][2]

The structural formula of 4-Ethyl-2,3-dimethyloctane is depicted below:

Physicochemical Properties
Experimental data for 4-Ethyl-2,3-dimethyloctane is scarce in publicly available literature. The

following table summarizes key physicochemical properties, which are primarily

computationally derived from established chemical databases.

Property Value Source

Molecular Weight 170.33 g/mol [1]

Exact Mass 170.203450829 Da [1]

LogP (Octanol-Water Partition

Coefficient)
5.8 [1]

Boiling Point Data not available

Melting Point Data not available

Density Data not available

Synthesis and Experimental Protocols
A specific, validated synthesis protocol for 4-Ethyl-2,3-dimethyloctane is not readily available

in peer-reviewed literature. However, a plausible synthetic route can be proposed based on

standard organometallic chemistry, such as the reaction of a Grignard reagent with a suitable

alkyl halide or the use of a Gilman reagent (lithium dialkylcuprate) for C-C bond formation.

Proposed Experimental Protocol (General Approach):

A potential synthetic pathway could involve the coupling of an organometallic reagent with an

appropriate alkyl halide. For instance, the synthesis could be approached by forming a key C-C

bond at the C4 position of the octane backbone.

Example Conceptual Workflow:
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Preparation of Grignard Reagent: Reaction of an appropriate secondary alkyl bromide (e.g.,

4-bromo-3-methylheptane) with magnesium turnings in anhydrous diethyl ether to form the

Grignard reagent.

Coupling Reaction: Reaction of the prepared Grignard reagent with an ethylating agent, such

as ethyl tosylate, in the presence of a suitable catalyst.

Workup and Purification: Quenching of the reaction with a proton source (e.g., aqueous

ammonium chloride), followed by extraction with an organic solvent. The organic layer would

then be washed, dried, and concentrated.

Purification: Final purification of the crude product would be achieved via fractional distillation

under reduced pressure or by preparative gas chromatography to isolate 4-Ethyl-2,3-
dimethyloctane from any side products or unreacted starting materials.

The following diagram illustrates a generalized workflow for the synthesis and characterization

of a branched alkane like 4-Ethyl-2,3-dimethyloctane.
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A generalized workflow for the synthesis and characterization of 4-Ethyl-2,3-dimethyloctane.
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Biological Activity and Drug Development
Relevance
Currently, there is no available scientific literature detailing any specific biological activity of 4-
Ethyl-2,3-dimethyloctane. A search of prominent biological and medicinal chemistry

databases reveals no studies linking this compound to any signaling pathways, enzymatic

inhibition, or receptor binding. As a non-polar, saturated hydrocarbon, it is not expected to

possess specific pharmacological activity in the manner of complex drug molecules. Its primary

interaction with biological systems would likely be non-specific, related to its lipophilicity and

potential to intercalate into cell membranes, a property common to many simple alkanes.

Given the lack of known biological targets or therapeutic effects, 4-Ethyl-2,3-dimethyloctane
is not a compound of interest in current drug development pipelines.

The following diagram illustrates the classification of 4-Ethyl-2,3-dimethyloctane within the

broader family of hydrocarbons.

Hydrocarbons

Aliphatic Aromatic

Alkanes (Saturated) Alkenes (Unsaturated) Alkynes (Unsaturated)

Branched Alkanes

4-Ethyl-2,3-dimethyloctane
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Classification of 4-Ethyl-2,3-dimethyloctane within the hydrocarbon family.

Toxicology and Safety
Specific toxicological data for 4-Ethyl-2,3-dimethyloctane are not available. However, based

on the safety data for similar branched alkanes and liquid hydrocarbons, the following hazards

can be anticipated:

Flammability: As a liquid hydrocarbon, it is expected to be flammable. Vapors may form

explosive mixtures with air.

Irritation: May cause skin and eye irritation upon direct contact.

Aspiration Hazard: If swallowed, it may be fatal if it enters the airways.

Inhalation: High concentrations of vapor may cause respiratory irritation, dizziness, and

drowsiness.

Standard laboratory safety precautions should be employed when handling this compound,

including the use of personal protective equipment (gloves, safety glasses) and working in a

well-ventilated area or fume hood.

Conclusion
4-Ethyl-2,3-dimethyloctane is a structurally defined branched alkane with limited available

experimental data. While its fundamental chemical identity is established, there is a significant

gap in the scientific literature regarding its physicochemical properties, specific synthesis

methodologies, and, most notably, any biological activity. For the drug development community,

this compound currently holds no known relevance. Future research could focus on the

detailed characterization of this and other dodecane isomers to build a more complete

understanding of how subtle structural variations in branched alkanes influence their physical

and chemical properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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